Cas no 1353989-52-2 (3-Mercaptomethyl-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-Mercaptomethyl-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353989-52-2
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 2855007
• PubChem ID: 66569203
• Update Time: 2025-04-21

3-Mercaptomethyl-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• DB-252518
• tert-Butyl 3-(mercaptomethyl)piperidine-1-carboxylate
• 1353989-52-2
• CS-0079062
• D74028
• EN300-1288998
• SB43104
• tert-butyl (3S)-3-(sulfanylmethyl)piperidine-1-carboxylate
• 3-Mercaptomethyl-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl3-(mercaptomethyl)piperidine-1-carboxylate
• 1-Boc-3-Mercaptomethylpiperidine
• DEC98952

• MDL： MFCD19689454
• Inchi： 1S/C11H21NO2S/c1-11(2,3)14-10(13)12-6-4-5-9(7-12)8-15/h9,15H,4-8H2,1-3H3
• InChI Key： CTGQIKIVZPEWJZ-UHFFFAOYSA-N
• SMILES： SCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids